Cas no 20969-32-8 (Bromo-4-(diethoxymethyl)-thiophene)

Bromo-4-(diethoxymethyl)-thiophene structure

20969-32-8 structure

Product Name:Bromo-4-(diethoxymethyl)-thiophene

CAS No:20969-32-8

MF:C₉H₁₃BrO₂S

MW:265.167320966721

MDL:MFCD32215237

CID:5074439

Update Time:2026-03-01

Bromo-4-(diethoxymethyl)-thiophene Chemical and Physical Properties

Names and Identifiers

- Bromo-4-(diethoxymethyl)-thiophene
- Bromo-4-(diethoxymethyl)-thiophene,
- MDL： MFCD32215237
- Inchi： 1S/C9H13BrO2S/c1-3-11-9(12-4-2)7-5-13-6-8(7)10/h5-6,9H,3-4H2,1-2H3
- InChI Key： AKDNDWACGKDMRW-UHFFFAOYSA-N
- SMILES： BrC1=CSC=C1C(OCC)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 140
XLogP3: 2.7
Topological Polar Surface Area: 46.7

Bromo-4-(diethoxymethyl)-thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB559427-1g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		1g	€217.60	2025-04-20
abcr	AB559427-5g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		5g	€644.40	2025-04-20
abcr	AB559427-10g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		10g	€1056.30	2025-04-20
abcr	AB559427-1 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		1g	€148.00	2023-06-14
abcr	AB559427-5 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		5g	€463.50	2023-06-14
abcr	AB559427-10 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		10g	€746.70	2023-06-14
Aaron	AR021QQP-1g	Bromo-4-(diethoxymethyl)-thiophene,	20969-32-8	95%	1g	$198.00	2025-02-13
Aaron	AR021QQP-5g	Bromo-4-(diethoxymethyl)-thiophene,	20969-32-8	95%	5g	$593.00	2025-02-13
abcr	AB559427-250mg	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		250mg	€146.20	2025-04-20
abcr	AB559427-25g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		25g	€2024.80	2025-04-20

Bromo-4-(diethoxymethyl)-thiophene Related Literature

1. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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